Cas no 1629148-48-6 (2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid)
2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The hydroxymethyl and trifluoromethyl substituents enhance its reactivity and selectivity, making it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The trifluoromethyl group imparts electron-withdrawing properties, improving stability and reaction efficiency, while the hydroxymethyl functionality offers additional sites for further derivatization. This compound is particularly useful in synthesizing fluorinated aromatic compounds, which are increasingly important in drug discovery due to their metabolic stability and bioavailability. Its high purity and consistent performance make it a reliable choice for research and industrial applications.
1629148-48-6 structure
Product Name:2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid
CAS No:1629148-48-6
MF:C8H8BF3O3
MW:219.953533172607
CID:4609833
PubChem ID:75365910
Update Time:2025-10-11
2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- [2-(Hydroxymethyl)-4-(trifluoromethyl)phenyl]boronic acid
- Boronic acid, B-[2-(hydroxymethyl)-4-(trifluoromethyl)phenyl]-
- 2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid
- DB-100827
- (2-(Hydroxymethyl)-4-(trifluoromethyl)phenyl)boronic acid
- MFCD22574938
- E84439
- 1629148-48-6
- 2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronicacid
- CS-0128044
- SY031371
- BS-31175
-
- Inchi： 1S/C8H8BF3O3/c10-8(11,12)6-1-2-7(9(14)15)5(3-6)4-13/h1-3,13-15H,4H2
- InChI Key： QJZJYNDNLGOFFZ-UHFFFAOYSA-N
- SMILES： B(C1=CC=C(C(F)(F)F)C=C1CO)(O)O
Computed Properties
- Exact Mass: 220.0518588g/mol
- Monoisotopic Mass: 220.0518588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7Ų
2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H972598-25mg |
2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid |
1629148-48-6 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | H972598-50mg |
2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid |
1629148-48-6 | 50mg |
$69.00 | 2023-05-18 | ||
| TRC | H972598-100mg |
2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid |
1629148-48-6 | 100mg |
$98.00 | 2023-05-18 | ||
| TRC | H972598-250mg |
2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid |
1629148-48-6 | 250mg |
$178.00 | 2023-05-18 | ||
| Apollo Scientific | PC901194-250mg |
2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid |
1629148-48-6 | 98% | 250mg |
£94.00 | 2025-02-22 | |
| Apollo Scientific | PC901194-1g |
2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid |
1629148-48-6 | 98% | 1g |
£133.00 | 2025-02-22 | |
| AN HUI ZE SHENG Technology Co., Ltd. | JX012621-100mg |
(2-(Hydroxymethyl)-4-(trifluoromethyl)phenyl)boronic acid |
1629148-48-6 | 98% | 100mg |
￥219.00 | 2023-04-01 | |
| AN HUI ZE SHENG Technology Co., Ltd. | JX012621-250mg |
(2-(Hydroxymethyl)-4-(trifluoromethyl)phenyl)boronic acid |
1629148-48-6 | 98% | 250mg |
￥371.00 | 2023-04-01 | |
| AN HUI ZE SHENG Technology Co., Ltd. | JX012621-1g |
(2-(Hydroxymethyl)-4-(trifluoromethyl)phenyl)boronic acid |
1629148-48-6 | 98% | 1g |
￥1000.00 | 2023-04-01 | |
| AN HUI ZE SHENG Technology Co., Ltd. | JX012621-5g |
(2-(Hydroxymethyl)-4-(trifluoromethyl)phenyl)boronic acid |
1629148-48-6 | 98% | 5g |
￥3500.00 | 2023-04-01 |
2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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